Cas no 86855-25-6 (2-(Hexadecane-1-sulfonyl)-1,4-dimethylbenzene)

• Product Name: 2-(Hexadecane-1-sulfonyl)-1,4-dimethylbenzene
• CAS No: 86855-25-6
• MF: C₂₄H₄₂O₂S
• MW: 394.654086589813
• CID: 2809575
• PubChem ID: 13235500
• Update Time: 2025-04-21

2-(Hexadecane-1-sulfonyl)-1,4-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• SCHEMBL11137010
• 86855-25-6
• DTXSID90530780
• DTXCID70481569
• 2-(HEXADECANE-1-SULFONYL)-1,4-DIMETHYLBENZENE
• 2-(Hexadecane-1-sulfonyl)-1,4-dimethylbenzene

• Inchi： 1S/C24H42O2S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-27(25,26)24-21-22(2)18-19-23(24)3/h18-19,21H,4-17,20H2,1-3H3
• InChI Key： MIPZFFWPXMLZNG-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1C)(CCCCCCCCCCCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 394.29055175Da
• Monoisotopic Mass: 394.29055175Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 16
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 42.5Ų